
A Comparative Analysis of the Acidity of
Thiosulfurous Acid and Other Sulfur Oxoacids

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiosulfurous acid

Cat. No.: B1242045 Get Quote

Thiosulfurous acid (H₂S₂O₂), a lesser-known sulfur oxoacid, presents a unique case for

acidity comparison due to its inherent instability. Unlike its more common counterparts, such as

sulfuric acid and sulfurous acid, thiosulfurous acid is considered a hypothetical compound

that readily decomposes in aqueous solutions, making experimental determination of its acidity

challenging. This guide provides a comparative analysis of the theoretical acidity of

thiosulfurous acid isomers against the experimentally determined acidities of other key sulfur

oxoacids, offering valuable insights for researchers, scientists, and professionals in drug

development.

Unraveling the Acidity of an Elusive Compound
Thiosulfurous acid can exist in several isomeric forms, with the most stable being sulfoxylic

acid (S(OH)₂). Due to its transient nature, the acidity of thiosulfurous acid is primarily

explored through computational studies. These theoretical calculations provide estimations of

its acid dissociation constant (pKa), a quantitative measure of acid strength. A lower pKa value

indicates a stronger acid.

In contrast, the acidities of stable sulfur oxoacids like sulfuric acid, sulfurous acid, and

thiosulfuric acid have been well-established through experimental methods. This comparison,

therefore, bridges the gap between theoretical predictions for an unstable species and

empirical data for its more stable relatives.
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The table below summarizes the experimental pKa values for common sulfur oxoacids and the

calculated pKa values for the isomers of thiosulfurous acid. This allows for a direct

comparison of their acid strengths.

Acid Name
Chemical
Formula

pKa1 pKa2 Data Type

Sulfuric Acid H₂SO₄ ~ -3.0 1.99 Experimental

Thiosulfuric Acid H₂S₂O₃ 0.6 1.74 Experimental

Sulfurous Acid H₂SO₃ ~ 1.85 ~ 7.1 Experimental

Thiosulfurous

Acid (Sulfoxylic

Acid isomer)

S(OH)₂ ~ 8.0 - Calculated

Thiosulfurous

Acid (HS-S(=O)-

OH isomer)

H₂S₂O₂ Not available - Calculated

Thiosulfurous

Acid (HO-S(=S)-

OH isomer)

H₂S₂O₂ Not available - Calculated

Note: Specific calculated pKa values for the HS-S(=O)-OH and HO-S(=S)-OH isomers in

aqueous solution are not readily available in the reviewed literature, highlighting a gap in

current computational studies.

From the available data, a clear trend in acidity emerges. Sulfuric acid is the strongest acid in

this series, followed by thiosulfuric acid and then sulfurous acid. The calculated pKa of the

sulfoxylic acid isomer of thiosulfurous acid suggests it is a significantly weaker acid than the

other sulfur oxoacids listed.

Visualizing Structural and Acidity Relationships
The following diagram illustrates the molecular structures of the compared sulfur oxoacids and

their relative acidities. The arrangement reflects the hierarchy of their pKa values, providing a

visual representation of the structure-acidity relationship.
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Strong Acids Moderate Acid Weak Acid (Theoretical)

Sulfuric Acid
(H₂SO₄)

pKa1 ≈ -3.0

Thiosulfuric Acid
(H₂S₂O₃)

pKa1 = 0.6

Decreasing Acidity
Sulfurous Acid

(H₂SO₃)
pKa1 ≈ 1.85

Decreasing Acidity
Thiosulfurous Acid
(S(OH)₂ isomer)

pKa1 ≈ 8.0

Decreasing Acidity

Click to download full resolution via product page

A diagram illustrating the relative acidities of sulfur oxoacids.

Experimental Protocols for Acidity Determination
The experimental pKa values presented in this guide are typically determined using

potentiometric titration or UV-Vis spectrophotometry. These methods are fundamental in

physical chemistry for characterizing the acidic or basic properties of a substance.

Potentiometric Titration
This is a highly accurate and widely used method for pKa determination.

Methodology:

Preparation of Solutions: A standard solution of a strong titrant (e.g., NaOH) of known

concentration is prepared. The sample of the acid to be analyzed is dissolved in deionized

water to a known concentration.

Calibration: The pH meter and electrode are calibrated using standard buffer solutions of

known pH (typically pH 4, 7, and 10).

Titration Setup: A specific volume of the acid solution is placed in a beaker with a magnetic

stirrer. The calibrated pH electrode is immersed in the solution.

Titration Process: The titrant is added to the acid solution in small, precise increments. After

each addition, the solution is allowed to equilibrate, and the pH is recorded. This process is

continued until the pH of the solution shows a sharp change, indicating the equivalence

point.
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Data Analysis: The collected data of pH versus the volume of titrant added is plotted to

generate a titration curve. The pKa is determined from the pH at the half-equivalence point,

which is the point where half of the acid has been neutralized by the titrant.

UV-Vis Spectrophotometry
This method is suitable for compounds that exhibit a change in their UV-Vis absorbance

spectrum upon ionization.

Methodology:

Preparation of Buffer Solutions: A series of buffer solutions with a range of known pH values

is prepared.

Sample Preparation: A stock solution of the acid is prepared. Aliquots of the stock solution

are then added to each buffer solution to create a series of samples with the same acid

concentration but different pH values.

Spectral Measurement: The UV-Vis absorbance spectrum of each sample is recorded over a

relevant wavelength range.

Data Analysis: The absorbance at a specific wavelength where the protonated and

deprotonated forms of the acid have different absorptivities is plotted against the pH. The

resulting sigmoidal curve is analyzed to determine the pKa, which corresponds to the pH at

the inflection point of the curve.

Conclusion
The acidity of thiosulfurous acid, while not experimentally accessible, can be estimated

through computational methods, placing it as a significantly weaker acid compared to other

common sulfur oxoacids. This comparative guide highlights the importance of both

experimental and theoretical approaches in understanding the chemical properties of stable

and unstable compounds alike. The provided data and methodologies serve as a valuable

resource for researchers working with sulfur-containing compounds in various scientific and

industrial applications.
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[https://www.benchchem.com/product/b1242045#comparing-the-acidity-of-thiosulfurous-
acid-with-other-sulfur-oxoacids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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